Cas no 774238-80-1 (4-Pyridinecarboxaldehyde, 3-iodo-)

• Product Name: 4-Pyridinecarboxaldehyde, 3-iodo-
• CAS No: 774238-80-1
• MF: C₆H₄INO
• MW: 233.006533622742
• CID: 1784377
• PubChem ID: 23436973
• Update Time: 2025-04-21

4-Pyridinecarboxaldehyde, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 3-iodo-
• 3-Iodoisonicotinaldehyde
• SCHEMBL5700375
• 774238-80-1
• DB-136738

• Inchi： 1S/C6H4INO/c7-6-3-8-2-1-5(6)4-9/h1-4H
• InChI Key： BKWXNYWOKBFZOO-UHFFFAOYSA-N
• SMILES： IC1C=NC=CC=1C=O

Computed Properties

• Exact Mass: 232.93376g/mol
• Monoisotopic Mass: 232.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30Ų